Cas no 83408-71-3 (4(3H)-Quinazolinone,3-[4-[4-oxo-2-(phenylimino)-3-thiazolidinyl]phenyl]-2-[4-[(phenylmethylene)amino]phenyl]-)

• Product name: 4(3H)-Quinazolinone,3-[4-[4-oxo-2-(phenylimino)-3-thiazolidinyl]phenyl]-2-[4-[(phenylmethylene)amino]phenyl]-
• CAS No: 83408-71-3
• MF: C₃₆H₂₅N₅O₂S
• MW: 591.681
• CID: 721636
• PubChem ID: 3068381

4(3H)-Quinazolinone,3-[4-[4-oxo-2-(phenylimino)-3-thiazolidinyl]phenyl]-2-[4-[(phenylmethylene)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,3-[4-[4-oxo-2-(phenylimino)-3-thiazolidinyl]phenyl]-2-[4-[(phenylmethylene)amino]phenyl]-
• 3-[4-[2-[4-(benzylideneamino)phenyl]-4-oxoquinazolin-3-yl]phenyl]-2-phenylimino-1,3-thiazolidin-4-one
• 4(3H)-Quinazolinone, 3-(4-(4-oxo-2-(phenylimino)-3-thiazolidinyl)pheny l)-2-(4-((phenylmethylene)amino)phenyl)-
• 83408-71-3
• 4(3H)-Quinazolinone, 3-(4-(4-oxo-2-(phenylimino)-3-thiazolidinyl)phenyl)-2-(4-((phenylmethylene)amino)phenyl)-
• 2-{4-[(E)-Benzylideneamino]phenyl}-3-{4-[(2Z)-4-oxo-2-(phenylimino)-1,3-thiazolidin-3-yl]phenyl}-4(3H)-quinazolinone
• BRN 4621481

• Inchi： InChI=1S/C36H25N5O2S/c42-33-24-44-36(38-28-11-5-2-6-12-28)40(33)29-19-21-30(22-20-29)41-34(39-32-14-8-7-13-31(32)35(41)43)26-15-17-27(18-16-26)37-23-25-9-3-1-4-10-25/h1-23H,24H2
• InChI Key： LDOVJMHXPNWTMH-UHFFFAOYSA-N
• SMILES： C1C(=O)N(C(=NC2=CC=CC=C2)S1)C3=CC=C(C=C3)N4C(=NC5=CC=CC=C5C4=O)C6=CC=C(C=C6)N=CC7=CC=CC=C7

Computed Properties

• Exact Mass: 591.173
• Monoisotopic Mass: 591.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 7.1

Experimental Properties

• Density: 1.29
• Boiling Point: 799°C at 760 mmHg
• Flash Point: 437°C
• Refractive Index: 1.704